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Compound of Interest

Compound Name: Carbocysteine sulfoxide

Cat. No.: B143690 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for handling Carbocysteine sulfoxide, including

personal protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Hazard Identification and Exposure Controls
Carbocysteine sulfoxide is categorized as harmful if swallowed[1]. It is crucial to handle this

compound with care in a controlled laboratory environment to minimize exposure risk. The dust

of the compound may also form an explosive mixture in the air[2].

To ensure personnel safety, adherence to established occupational exposure limits is critical.

Parameter Value

MOEHS Occupational Exposure Band 1 (>1 mg/m³)

Minimum Ignition Energy (for dust) 200 mJ

Dust Cloud Minimum Flammability Temperature 360 °C

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Carbocysteine
sulfoxide to prevent direct contact and inhalation.
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PPE Category Specific Recommendations

Eye and Face Protection
Chemical safety goggles or glasses with side

shields should be worn.[2][3]

Hand Protection

Wear protective gloves. Suitable materials

include Polyvinylalcohol (PVA), Butyl rubber,

Natural rubber, Polyvinylchloride (PVC), Latex,

and Vinyl.[2][3]

Respiratory Protection
In situations where dust may be generated, a

dust mask with a P3 filter is recommended.[2]

Skin and Body Protection
A lab coat or other suitable protective clothing

should be worn to prevent skin contact.[3]

Operational Handling Workflow
Adherence to a strict operational workflow is essential for minimizing risks associated with

Carbocysteine sulfoxide. This involves careful preparation, handling, and post-handling

procedures.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Ensure Well-Ventilated Area

Weigh Compound in a Ventilated Enclosure

Proceed to Handling

Carefully Transfer Compound

Decontaminate Work Surfaces

Complete Handling

Have Spill Kit Ready

Remove and Dispose of PPE Properly

Wash Hands Thoroughly
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Spill Occurs

Evacuate Immediate Area

Ensure Area is Well-Ventilated

Contain the Spill with Inert Material

Sweep or Shovel into a Suitable Container

Dispose of as Hazardous Waste

Decontaminate Spill Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Carbocysteine Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143690#personal-protective-equipment-for-handling-
carbocysteine-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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